Cas no 929099-71-8 (9H-Carbazol-2-amine, N,N-diphenyl-)

9H-Carbazol-2-amine, N,N-diphenyl-, is a carbazole-derived aromatic amine compound characterized by its diphenyl substitution at the amine position. This structure imparts notable electronic and photophysical properties, making it valuable in organic semiconductor and optoelectronic applications. Its extended π-conjugation and electron-donating diphenylamine groups enhance charge transport efficiency, rendering it suitable for use in organic light-emitting diodes (OLEDs), photovoltaic materials, and hole-transporting layers. The compound exhibits good thermal and oxidative stability, contributing to its reliability in high-performance materials. Its synthetic versatility allows for further functionalization, enabling tailored modifications for specific applications in advanced material science and device engineering.
9H-Carbazol-2-amine, N,N-diphenyl- structure
929099-71-8 structure
Product Name:9H-Carbazol-2-amine, N,N-diphenyl-
CAS No:929099-71-8
MF:C24H18N2
MW:334.413125514984
CID:1979180
PubChem ID:59629877
Update Time:2025-05-27

9H-Carbazol-2-amine, N,N-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 9H-Carbazol-2-amine, N,N-diphenyl-
    • N,N-Diphenyl-9H-carbazol-2-amine (ACI)
    • 2-Diphenylaminocarbazole
    • F88828
    • MFCD34601709
    • N,N-diphenyl-9H-carbazol-2-amine
    • 929099-71-8
    • SCHEMBL4138632
    • QXBOXQNGBNDQHA-UHFFFAOYSA-N
    • BS-48625
    • DB-418195
    • N,N-diphenylcarbazol-2-amine
    • Inchi: 1S/C24H18N2/c1-3-9-18(10-4-1)26(19-11-5-2-6-12-19)20-15-16-22-21-13-7-8-14-23(21)25-24(22)17-20/h1-17,25H
    • InChI Key: QXBOXQNGBNDQHA-UHFFFAOYSA-N
    • SMILES: C1C=CC(N(C2C=C3NC4C(C3=CC=2)=CC=CC=4)C2C=CC=CC=2)=CC=1

Computed Properties

  • Exact Mass: 334.146998583g/mol
  • Monoisotopic Mass: 334.146998583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 433
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.1
  • Topological Polar Surface Area: 19Ų

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9H-Carbazol-2-amine, N,N-diphenyl- Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Lithium bis(trimethylsilyl)amide Catalysts: Palladium, tris[μ-[(1,2-η:4,5-η)-(1E,4E)-1,5-diphenyl-1,4-pentadien-3-one]]di-, … ,  Tri-tert-butylphosphonium tetrafluoroborate Solvents: Tetrahydrofuran ;  12 h, 65 °C
Reference
Method for the preparation of (diarylamino)carbazole
, Japan, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium tert-butoxide Catalysts: Tri-tert-butylphosphine ,  Tris(dibenzylideneacetone)dipalladium Solvents: Toluene ;  rt → reflux; 24 h, reflux
Reference
Preparation of arylamine compound and its application in organic electroluminescence device
, China, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Trifluoroacetic acid ,  Anisole Solvents: Dichloromethane ;  30 min, rt
Reference
Method for preparing carbazole compound used in organic electroluminescent device
, China, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Triphenylphosphine Solvents: 1,2-Dichlorobenzene ;  24 h, reflux
Reference
Carbazole derivatives of tertiary aryl amines for organic electroluminescent device and organic electroluminescent device including the compounds as hole-transporting layer
, World Intellectual Property Organization, , ,

9H-Carbazol-2-amine, N,N-diphenyl- Raw materials

9H-Carbazol-2-amine, N,N-diphenyl- Preparation Products

Additional information on 9H-Carbazol-2-amine, N,N-diphenyl-

Recent Advances in the Study of 9H-Carbazol-2-amine, N,N-diphenyl- (CAS: 929099-71-8)

The compound 9H-Carbazol-2-amine, N,N-diphenyl- (CAS: 929099-71-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 9H-Carbazol-2-amine, N,N-diphenyl- as a promising scaffold for the development of novel therapeutic agents. Its carbazole core, coupled with the diphenylamine substituents, provides a versatile platform for chemical modifications, enabling the exploration of diverse biological targets. Researchers have successfully synthesized this compound using advanced catalytic methods, achieving high yields and purity, which are critical for subsequent biological evaluations.

In vitro and in vivo studies have demonstrated that 9H-Carbazol-2-amine, N,N-diphenyl- exhibits notable activity against several disease models, including cancer and neurodegenerative disorders. Mechanistic investigations suggest that the compound interacts with key cellular pathways, such as apoptosis and oxidative stress response, making it a potential candidate for further drug development. Additionally, its pharmacokinetic properties, including bioavailability and metabolic stability, have been evaluated, providing a foundation for future preclinical studies.

Despite these promising findings, challenges remain in optimizing the compound's efficacy and safety profile. Current research efforts are focused on structural derivatization to enhance its therapeutic index and reduce potential off-target effects. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical applications.

In conclusion, 9H-Carbazol-2-amine, N,N-diphenyl- (CAS: 929099-71-8) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activities and synthetic versatility position it as a valuable tool for understanding disease mechanisms and developing next-generation therapeutics. Continued exploration of this compound is expected to yield significant advancements in the field, with potential implications for treating a range of human diseases.

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